Cas no 1997013-42-9 (2-(3-amino-5-ethyloxolan-3-yl)acetic acid)

• Product Name: 2-(3-amino-5-ethyloxolan-3-yl)acetic acid
• CAS No: 1997013-42-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6218597
• PubChem ID: 165533779
• Update Time: 2025-06-10

2-(3-amino-5-ethyloxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-ethyloxolan-3-yl)acetic acid
• 1997013-42-9
• EN300-1288046

• Inchi： 1S/C8H15NO3/c1-2-6-3-8(9,5-12-6)4-7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： DYPIKUCBWDABQT-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)(CC1CC)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-(3-amino-5-ethyloxolan-3-yl)acetic acid

Introduction to 2-(3-amino-5-ethyloxolan-3-yl)acetic acid (CAS No. 1997013-42-9)

2-(3-amino-5-ethyloxolan-3-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1997013-42-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structure comprising an oxolane ring substituted with amino and ethoxy functional groups, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of both basic and acidic functionalities makes it a versatile intermediate for the synthesis of more complex pharmacophores.

The oxolane ring, also known as a furan derivative, is a key structural motif in many natural products and synthetic molecules. Its incorporation into 2-(3-amino-5-ethyloxolan-3-yl)acetic acid contributes to the compound's stability and reactivity, making it suitable for further derivatization. The amino group at the 3-position and the ethoxy group at the 5-position provide multiple sites for chemical modification, enabling the development of novel analogs with tailored biological activities.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for therapeutic agents. The oxolane ring in 2-(3-amino-5-ethyloxolan-3-yl)acetic acid has been explored for its ability to mimic biological processes and interact with target proteins. Studies have demonstrated that such structures can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. Furthermore, the compound's chiral center offers opportunities for the development of enantiomerically pure drugs, which are often more effective and have fewer side effects than racemic mixtures.

One of the most promising applications of 2-(3-amino-5-ethyloxolan-3-yl)acetic acid is in the field of enzyme inhibition. The compound's structural features allow it to mimic substrates or transition states recognized by enzymes, thereby acting as a potent inhibitor. For instance, research has shown that derivatives of this molecule can inhibit enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to modulate enzyme activity with high precision is crucial for developing targeted therapies that minimize off-target effects.

The synthesis of 2-(3-amino-5-ethyloxolan-3-yl)acetic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of an intermediate containing the oxolane ring, followed by functionalization with amino and ethoxy groups. Advanced synthetic techniques such as transition-metal catalysis have been employed to improve yields and selectivity. These methods align with contemporary trends in green chemistry, emphasizing sustainable practices and minimal waste generation.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(3-amino-5-ethyloxolan-3-yl)acetic acid's properties. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are increasingly integrated into drug discovery pipelines, reducing reliance on empirical screening and accelerating the development of novel therapeutics.

The pharmaceutical industry has also explored 2-(3-amino-5-ethyloxolan-3-yl)acetic acid as a building block for peptidomimetics. Peptidomimetics are designed to mimic peptides without their drawbacks, such as poor stability or immunogenicity. By incorporating structural elements like the oxolane ring, these mimics can achieve enhanced bioactivity and reduced susceptibility to degradation. This strategy has been particularly successful in targeting protein-protein interactions, which are critical yet challenging aspects of drug development.

In conclusion, 2-(3-amino-5-ethyloxolan-3-yl)acetic acid (CAS No. 1997013-42-9) represents a valuable asset in modern medicinal chemistry. Its unique structural features, combined with its synthetic versatility, make it a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.